Cas no 258273-37-9 (3-Acetyl-5-bromobenzoic acid)

• Product Name: 3-Acetyl-5-bromobenzoic acid
• CAS No: 258273-37-9
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• CID: 2142049
• Update Time: 2023-08-04

3-Acetyl-5-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-5-bromobenzoic acid
• 5-acetyl-3-bromobenzoic acid
• AB77713
• 3-Acetyl-5-bromobenzoic acid

• Inchi： 1S/C9H7BrO3/c1-5(11)6-2-7(9(12)13)4-8(10)3-6/h2-4H,1H3,(H,12,13)
• InChI Key： SBSLBDUHKXDKHG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C(C)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Topological Polar Surface Area: 54.4